Cas no 807368-85-0 (ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate)

• Product Name: ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate
• CAS No: 807368-85-0
• MF: C₁₁H₁₂F₂O₄
• MW: 246.207390785217
• CID: 5821138
• PubChem ID: 66455220
• Update Time: 2025-06-09

ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate
• Acetic acid, 2,2-difluoro-2-(4-methoxyphenoxy)-, ethyl ester
• AKOS015800572
• 807368-85-0
• EN300-7444826

• Inchi： 1S/C11H12F2O4/c1-3-16-10(14)11(12,13)17-9-6-4-8(15-2)5-7-9/h4-7H,3H2,1-2H3
• InChI Key： SIDAJXZKWFRQRZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(F)(F)OC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 246.07036518g/mol
• Monoisotopic Mass: 246.07036518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 287.3±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate

Introduction to Ethyl 2,2-Difluoro-2-(4-Methoxyphenoxy)Acetate (CAS No. 807368-85-0)

Ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate, identified by its CAS number 807368-85-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms and methoxy groups, which are known to enhance the metabolic stability and binding affinity of drug candidates. The structural features of ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate make it a promising candidate for further exploration in the development of novel therapeutic agents.

The incorporation of fluorine atoms into organic molecules is a well-established strategy in drug design, as fluorine can influence the electronic properties, lipophilicity, and metabolic pathways of a compound. In particular, the presence of two fluorine atoms at the 2,2-difluoro position in this compound is expected to confer enhanced binding interactions with biological targets, thereby improving its pharmacological efficacy. Additionally, the methoxy group at the para position relative to the hydroxyl group in the phenyl ring contributes to the overall solubility and bioavailability of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential lead for the development of anti-inflammatory drugs. Furthermore, preliminary in vitro assays have indicated that this compound demonstrates good selectivity over off-target enzymes, which is a critical factor in minimizing side effects.

The synthesis of ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms often necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have employed various fluorinating agents and catalysts to achieve the desired substitution pattern at the 2,2-difluoro position. The methoxy group is typically introduced through nucleophilic aromatic substitution reactions, where a halogenated aromatic precursor is reacted with sodium methoxide.

The pharmacokinetic properties of ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate are another area of interest for medicinal chemists. Studies have shown that fluorinated compounds often exhibit improved pharmacokinetic profiles due to their enhanced metabolic stability. This stability can lead to longer half-lives and more consistent drug levels in the bloodstream, which are desirable characteristics for therapeutic agents. Additionally, the methoxy group can influence renal clearance and biliary excretion, further impacting how the compound is eliminated from the body.

In vivo studies have begun to explore the potential therapeutic applications of ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate. Animal models have provided insights into its anti-inflammatory effects, particularly in conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound has shown promising results in reducing inflammatory markers and alleviating symptoms without significant adverse effects. These findings warrant further investigation into its clinical potential.

The development of novel pharmaceuticals relies heavily on collaboration between synthetic chemists, pharmacologists, and biologists. The synthesis and characterization of compounds like ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate are just one part of this complex process. Additional steps include formulation development, preclinical safety testing, and clinical trials to ensure that new drugs are both effective and safe for human use.

The future prospects for ethyl 2,2-difluoro-2-(4-methoxyphenoxy)acetate are promising, with ongoing research aimed at optimizing its chemical structure for improved efficacy and reduced toxicity. Advances in synthetic methodologies may also enable more efficient production processes, making this compound more accessible for further development. As our understanding of biological pathways continues to grow, compounds like this may find applications in treating a wide range of diseases beyond inflammation.